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Compound of Interest

Compound Name: Terephthalic Acid

Cat. No.: B129881 Get Quote

This guide provides a comprehensive comparison of the specific migration of terephthalic acid
(TPA) from polyethylene terephthalate (PET) into various food simulants. It is designed for

researchers, scientists, and drug development professionals, offering a compilation of

experimental data, detailed methodologies for migration testing, and a visual representation of

the experimental workflow.

Data Presentation: Quantitative Migration of
Terephthalic Acid
The following table summarizes the quantitative data on the specific migration of terephthalic
acid from PET into different food simulants under various experimental conditions. These

results are compiled from multiple studies and reflect the low migration potential of TPA from

PET materials. It is important to note that migration levels can be influenced by the specific

grade of PET, the manufacturing process, and the precise experimental conditions.
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Food Simulant
Experimental
Conditions

Specific Migration
of Terephthalic
Acid (TPA)

Reference

Distilled Water Not specified <0.01 mg/kg [1]

3% Acetic Acid Not specified <0.01 mg/kg [1]

15% Ethanol Not specified <0.01 mg/kg [1]

50% Ethanol Not specified 0.02 mg/kg [1]

Olive Oil Not specified 0.03 mg/kg [1]

Canola Oil 10 days at 49°C 37.20 ± 0.11 µg/kg [2]

Sunflower Oil 10 days at 49°C Lower than Canola Oil [2]

Blended Oil

(Sunflower, Soybean,

Cottonseed)

10 days at 49°C Lower than Canola Oil [2]

Experimental Protocols
The following sections detail the methodologies for conducting a specific migration test for

terephthalic acid from PET, in line with established regulations such as (EU) No. 10/2011.[3]

[4]

Sample Preparation and Selection of Food Simulants
PET Sample Preparation: PET samples, typically in the form of bottles or film, are cut into

specimens of a defined surface area. The cutting should be done in a way that avoids

contamination. The thickness of the samples is also recorded.

Selection of Food Simulants: The choice of food simulant depends on the type of food

product the PET packaging is intended for. Commonly used simulants for TPA migration

testing include:

Simulant A: 10% ethanol (v/v) for aqueous foods with a pH > 4.5.

Simulant B: 3% acetic acid (w/v) for acidic foods with a pH ≤ 4.5.[5]
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Simulant D1: 50% ethanol (v/v) for alcoholic foods and oil-in-water emulsions.

Simulant D2: Vegetable oil (e.g., olive oil) for fatty foods.[6]

Deionized or distilled water can also be used for neutral aqueous foods.

Migration Test Conditions
Exposure: The PET samples are fully immersed in the selected food simulant in a sealed,

inert container (e.g., glass). The surface area to volume ratio is typically maintained at 6 dm²

of PET per 1 L of simulant.

Time and Temperature: The contact time and temperature are chosen to represent the

intended use and shelf-life of the food product. Accelerated test conditions are often

employed to simulate long-term storage. Common conditions include:

10 days at 40°C

10 days at 49°C (specifically for edible oils)[7]

10 days at 60°C[3]

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
High-Performance Liquid Chromatography with a Diode Array Detector (HPLC-DAD) or UV

detector is a common and reliable method for the quantitative analysis of terephthalic acid in

food simulants.[7]

Instrumentation: A standard HPLC system equipped with a C18 column and a UV or DAD

detector is used.

Mobile Phase: A typical mobile phase for the separation of TPA is a gradient mixture of an

aqueous buffer (e.g., phosphate buffer) and an organic solvent like acetonitrile or methanol.

The pH of the mobile phase is adjusted to ensure the proper ionization state of terephthalic
acid for good chromatographic separation.
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Wavelength for Detection: Terephthalic acid shows strong UV absorbance at specific

wavelengths, which are used for its detection and quantification.

Sample Preparation for Analysis:

After the migration period, the PET samples are removed from the simulant.

The food simulant is then concentrated, often by evaporation under a stream of nitrogen.

For oily food simulants, a liquid-liquid extraction or solid-phase extraction (SPE) step may

be necessary to isolate the TPA from the fatty matrix.

The concentrated sample is reconstituted in a suitable solvent (often the mobile phase)

and filtered through a 0.45 µm filter before injection into the HPLC system.

Quantification: The concentration of TPA in the sample is determined by comparing the peak

area of the analyte in the sample chromatogram to a calibration curve prepared from

standard solutions of known TPA concentrations.

Mandatory Visualization
The following diagram illustrates the general workflow for the specific migration testing of

terephthalic acid from PET into food simulants.
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Specific Migration Testing Workflow for TPA from PET.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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